1-[3-(2-methoxyethyl)bicyclo[1.1.1]pentan-1-yl]methanamine hydrochloride

• CAS No.: 2742660-09-7
• Molecular Formula: C9H18ClNO
• Molecular Weight: 191.7

Description

1-[3-(2-methoxyethyl)bicyclo[111]pentan-1-yl]methanamine hydrochloride is an organic compound with a unique bicyclo[111]pentane core structureThe bicyclo[1.1.1]pentane motif is known for its rigidity and three-dimensionality, which can enhance the pharmacokinetic properties of drug-like molecules .

Preparation Methods

The synthesis of 1-[3-(2-methoxyethyl)bicyclo[1.1.1]pentan-1-yl]methanamine hydrochloride typically involves several steps:

Starting Materials: The synthesis begins with commercially available starting materials such as bicyclo[1.1.1]pentane derivatives.

Key Reactions: The key reactions include nucleophilic substitution, amination, and methoxyethylation.

Reaction Conditions: These reactions are often carried out under controlled conditions, such as specific temperatures and solvents, to ensure high yields and purity of the final product.

Industrial Production: Industrial production methods may involve optimization of these synthetic routes to scale up the production while maintaining the quality and consistency of the compound.

Chemical Reactions Analysis

1-[3-(2-methoxyethyl)bicyclo[1.1.1]pentan-1-yl]methanamine hydrochloride undergoes various chemical reactions:

Oxidation: The compound can undergo oxidation reactions, typically using oxidizing agents such as potassium permanganate or chromium trioxide, to form corresponding oxidized products.

Reduction: Reduction reactions can be performed using reducing agents like lithium aluminum hydride or sodium borohydride to yield reduced derivatives.

Substitution: Nucleophilic substitution reactions are common, where the methoxyethyl group can be replaced with other functional groups using suitable nucleophiles.

Reagents and Conditions: Common reagents include alkylating agents, oxidizing agents, and reducing agents.

Major Products: The major products formed from these reactions depend on the specific reagents and conditions used.

Scientific Research Applications

1-[3-(2-methoxyethyl)bicyclo[1.1.1]pentan-1-yl]methanamine hydrochloride has several scientific research applications:

Chemistry: In organic synthesis, this compound can serve as a building block for the construction of more complex molecules.

Biology: It may be used in the development of bioactive molecules for studying biological pathways and mechanisms.

Medicine: The compound’s unique structure makes it a potential candidate for drug development, particularly in designing molecules with improved pharmacokinetic properties.

Industry: In materials science, it can be used to create novel materials with specific properties, such as increased rigidity and stability.

Mechanism of Action

The mechanism of action of 1-[3-(2-methoxyethyl)bicyclo[1.1.1]pentan-1-yl]methanamine hydrochloride involves its interaction with molecular targets and pathways:

Molecular Targets: The compound may interact with specific enzymes or receptors, modulating their activity.

Pathways: It can influence various biochemical pathways, potentially leading to therapeutic effects.

Effects: The exact effects depend on the specific application and the biological context in which the compound is used.

Comparison with Similar Compounds

1-[3-(2-methoxyethyl)bicyclo[1.1.1]pentan-1-yl]methanamine hydrochloride can be compared with other similar compounds:

Similar Compounds: Compounds with similar bicyclo[1.1.1]pentane cores, such as 1-(bicyclo[1.1.1]pentan-1-yl)methanamine and 1-(2-methoxyethyl)bicyclo[1.1.1]pentane.

Uniqueness: The presence of the methoxyethyl group and the hydrochloride salt form distinguishes it from other similar compounds, potentially offering unique properties and applications.